Cas no 1143017-96-2 (rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine
• CAS No: 1143017-96-2
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6152875
• PubChem ID: 93691722
• Update Time: 2025-07-02

rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine
• EN300-1986434
• rac-[(1r,2r)-2-(2-chlorophenyl)cyclopropyl]methanamine
• 1143017-96-2

• Inchi： 1S/C10H12ClN/c11-10-4-2-1-3-8(10)9-5-7(9)6-12/h1-4,7,9H,5-6,12H2/t7-,9+/m0/s1
• InChI Key： XOCMLQNBDBALRQ-IONNQARKSA-N
• SMILES： ClC1C=CC=CC=1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine

Comprehensive Analysis of rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine (CAS No. 1143017-96-2): Properties, Applications, and Research Insights

The compound rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine (CAS No. 1143017-96-2) is a chiral cyclopropane derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclopropylmethanamine core and 2-chlorophenyl substitution, make it a valuable intermediate for drug discovery and development. This article explores its properties, synthetic routes, and emerging applications while addressing trending topics like chiral synthesis, small molecule therapeutics, and structure-activity relationships.

Chemically, rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine belongs to the class of arylcyclopropylamines, which have gained attention due to their bioisosteric properties and metabolic stability. The presence of the chlorophenyl group enhances lipophilicity, potentially improving blood-brain barrier permeability—a hot topic in CNS drug development. Researchers frequently search for "chiral building blocks for pharmaceuticals" and "cyclopropane derivatives in medicinal chemistry," highlighting the relevance of this compound.

Synthetic approaches to 1143017-96-2 often involve asymmetric cyclopropanation or resolution of racemic mixtures, aligning with industry demands for stereoselective synthesis. Recent publications discuss its potential as a precursor for serotonergic ligands, connecting to popular searches about "neurotransmitter modulation" and "GPCR-targeted compounds." The rac-(1R,2R) designation indicates research interest in stereochemistry's role in biological activity—a key consideration in modern drug design optimization.

From an analytical perspective, advanced techniques like chiral HPLC and X-ray crystallography are employed to characterize this compound. These methods address common queries about "chiral purity analysis" and "molecular conformation determination." The cyclopropylamine moiety's ring strain contributes to unique reactivity patterns, making it a subject in "strained ring systems in drug discovery" discussions—a growing area in fragment-based drug design.

In material science applications, derivatives of rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine have shown promise as ligands for catalytic systems. This intersects with searches for "transition metal catalysts" and "asymmetric hydrogenation." The compound's stability under various conditions makes it suitable for exploring "structure-property relationships"—a trending topic in computational chemistry and molecular modeling communities.

Quality control of CAS 1143017-96-2 involves rigorous testing for enantiomeric excess and chemical purity, addressing industry concerns about "pharmaceutical-grade intermediates." Regulatory aspects focus on proper handling procedures without falling under restricted categories, ensuring compliance with global chemical safety standards—a frequently searched topic among research compliance officers and laboratory managers.

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs) or as a scaffold for covalent inhibitors—both trending areas in targeted protein degradation. The 2-chlorophenyl group's potential for halogen bonding interactions makes it interesting for "molecular recognition studies," connecting to searches about "supramolecular chemistry applications."

In conclusion, rac-(1R,2R)-2-(2-chlorophenyl)cyclopropylmethanamine represents a versatile building block with multidisciplinary applications. Its study addresses current scientific priorities like chiral drug development, molecular diversity generation, and structure-based design, making it a compound of enduring interest in both academic and industrial research settings.